Cas no 84102-75-0 (5-Cyanobenzofuran-2-carboxylic acid)
5-Cyanobenzofuran-2-carboxylic acid is a versatile heterocyclic compound featuring a benzofuran core substituted with a cyano group at the 5-position and a carboxylic acid moiety at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The electron-withdrawing cyano group enhances reactivity in nucleophilic substitution or cyclization reactions, while the carboxylic acid allows for further derivatization via esterification or amidation. Its rigid benzofuran scaffold contributes to stability and potential applications in medicinal chemistry, such as kinase inhibitor development. The compound is typically handled under standard laboratory conditions, requiring protection from moisture for long-term storage.
84102-75-0 structure
Product Name:5-Cyanobenzofuran-2-carboxylic acid
CAS No:84102-75-0
MF:C10H5NO3
MW:187.151602506638
MDL:MFCD09837162
CID:60661
PubChem ID:10236054
Update Time:2025-06-08
5-Cyanobenzofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyanobenzofuran-2-carboxylic acid
- 2-BENZOFURANCARBOXYLIC ACID, 5-CYANO-
- 5-Cyano-2-benzofurancarboxylic acid
- 5-Cyano-2-benzofurancarboxylic acid (ACI)
- 5-Cyano-2-benzo[b]furancarboxylic acid
- DB-075998
- 1-acetyl-5-bromo-2,3-dihydro-2-methyl-1H-Indole-7-sulfonyl chloride
- CS-12289
- 84102-75-0
- CS-0005546
- AC2068
- SY045690
- SCHEMBL1819421
- 5-cyanobenzofuran-2-carboxylicAcid
- AKOS000320426
- 5-CYANO-1-BENZOFURAN-2-CARBOXYLIC ACID
- AC-27186
- UJQXZANNFIHPGV-UHFFFAOYSA-N
- DTXSID00437034
- MFCD09837162
-
- MDL： MFCD09837162
- Inchi： 1S/C10H5NO3/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-4H,(H,12,13)
- InChI Key： UJQXZANNFIHPGV-UHFFFAOYSA-N
- SMILES： N#CC1C=C2C(OC(C(O)=O)=C2)=CC=1
Computed Properties
- Exact Mass: 187.026943022g/mol
- Monoisotopic Mass: 187.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- Density: 1.47
5-Cyanobenzofuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07585-1g |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 1g |
¥9589.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07585-5g |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 5g |
¥18759.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07585-250mg |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 250mg |
¥3679.0 | 2024-07-16 | |
| TRC | C075105-50mg |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 50mg |
$ 435.00 | 2022-06-06 | ||
| TRC | C075105-100mg |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 100mg |
$ 725.00 | 2022-06-06 | ||
| TRC | C075105-250mg |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 250mg |
$ 1445.00 | 2022-06-06 | ||
| Chemenu | CM157550-1g |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 1g |
$608 | 2021-06-08 | |
| Chemenu | CM157550-5g |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 5g |
$1730 | 2021-06-08 | |
| Alichem | A019096773-1g |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 1g |
$725.04 | 2023-08-31 | |
| Alichem | A019096773-5g |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 5g |
$1985.94 | 2023-08-31 |
5-Cyanobenzofuran-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:84102-75-0)5-Cyanobenzofuran-2-carboxylic acid
Order Number:A904323
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:17
Price ($):1553.0
Email:sales@amadischem.com
5-Cyanobenzofuran-2-carboxylic acid Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:84102-75-0)5-Cyanobenzofuran-2-carboxylic acid
Purity:99%
Quantity:5g
Price ($):1553.0